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Compound of Interest

Compound Name: Mps-BAY1

Cat. No.: B15605510

Get Quote

Technical Support Center: Mps-BAY1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the dose-limiting toxicities of Mps-BAY1, an inhibitor of the Monopolar

Spindle 1 (MPS1) kinase. The information is intended for researchers, scientists, and drug

development professionals utilizing this compound in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Mps-BAY1 and what is its mechanism of action?

A1: Mps-BAY1, also known as BAY 1217389, is a potent and selective oral inhibitor of the

serine/threonine kinase Monopolar Spindle 1 (MPS1), also known as TTK protein kinase.[1][2]

[3][4] MPS1 is a crucial component of the Spindle Assembly Checkpoint (SAC), a regulatory

mechanism that ensures the proper segregation of chromosomes during mitosis.[4][5] By

inhibiting MPS1, Mps-BAY1 disrupts the SAC, leading to accelerated mitosis, chromosomal

misalignment, and ultimately, cell death in rapidly dividing cells, such as cancer cells.[2][4][6]

Q2: What are the primary dose-limiting toxicities (DLTs) observed with Mps-BAY1?

A2: In a Phase I clinical trial where Mps-BAY1 (BAY 1217389) was administered in

combination with paclitaxel, the main dose-limiting toxicities were hematologic.[7][8][9][10]
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Specifically, grade ≥3 neutropenia was a significant DLT.[7][8][9]

Q3: What is the Maximum Tolerated Dose (MTD) of Mps-BAY1 in combination with paclitaxel?

A3: The Maximum Tolerated Dose (MTD) of Mps-BAY1 (BAY 1217389) was established at 64

mg administered orally twice daily on a 2-days-on/5-days-off schedule, in combination with

weekly paclitaxel (90 mg/m²).[7][8][9][10]

Q4: Are there common non-dose-limiting toxicities associated with Mps-BAY1 in combination

therapy?

A4: Yes, other common toxicities observed in the Phase I trial with paclitaxel included nausea,

fatigue, and diarrhea.[8][9]

Troubleshooting Guide for In-Vivo Experiments
This guide addresses potential issues that may arise during preclinical and clinical research

with Mps-BAY1, based on observed toxicities.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aacrjournals.org/clincancerres/article/27/23/6366/675011/A-Phase-I-Study-of-an-MPS1-Inhibitor-BAY-1217389
https://pubmed.ncbi.nlm.nih.gov/34518310/
https://www.researchgate.net/publication/354562816_A_Phase_I_Study_of_an_MPS1_Inhibitor_BAY_1217389_in_Combination_with_Paclitaxel_Using_a_Novel_Randomized_Continual_Reassessment_Method_for_Dose_Escalation
https://www.benchchem.com/product/b15605510/docs?utm_src=pdf-body#dose-limiting-toxicities-of-mps-bay1
https://www.benchchem.com/product/b15605510/docs?utm_src=pdf-body#dose-limiting-toxicities-of-mps-bay1
https://aacrjournals.org/clincancerres/article/27/23/6366/675011/A-Phase-I-Study-of-an-MPS1-Inhibitor-BAY-1217389
https://pubmed.ncbi.nlm.nih.gov/34518310/
https://www.researchgate.net/publication/354562816_A_Phase_I_Study_of_an_MPS1_Inhibitor_BAY_1217389_in_Combination_with_Paclitaxel_Using_a_Novel_Randomized_Continual_Reassessment_Method_for_Dose_Escalation
https://mdanderson.elsevierpure.com/en/publications/a-phase-i-study-of-an-mps1-inhibitor-bay-1217389-in-combination-w/
https://www.benchchem.com/product/b15605510/docs?utm_src=pdf-body#dose-limiting-toxicities-of-mps-bay1
https://pubmed.ncbi.nlm.nih.gov/34518310/
https://www.researchgate.net/publication/354562816_A_Phase_I_Study_of_an_MPS1_Inhibitor_BAY_1217389_in_Combination_with_Paclitaxel_Using_a_Novel_Randomized_Continual_Reassessment_Method_for_Dose_Escalation
https://www.benchchem.com/product/b15605510/docs?utm_src=pdf-body#dose-limiting-toxicities-of-mps-bay1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observed Issue Potential Cause Recommended Action

Severe Neutropenia

Dose-limiting toxicity of Mps-

BAY1 in combination with

paclitaxel.

Monitor complete blood counts

regularly. Consider dose

reduction of Mps-BAY1 or

paclitaxel as per study

protocol. For preclinical

studies, adjust the dosing

regimen or consider supportive

care.

Gastrointestinal Distress

(Nausea, Diarrhea)

Common toxicity associated

with Mps-BAY1 combination

therapy.

Administer appropriate

supportive care such as

antiemetics and antidiarrheal

agents. Ensure adequate

hydration. In preclinical

models, monitor for signs of

distress and weight loss.

Excessive Fatigue or Lethargy
Common toxicity of the

combination treatment.

In clinical settings, manage

symptomatically. In animal

studies, monitor for changes in

activity levels and general well-

being. Adjust housing and

handling procedures to

minimize stress.

Lack of Efficacy at a Tolerable

Dose

Potential for drug resistance or

suboptimal dosing.

Preclinical studies have shown

that Mps-BAY1 synergizes with

paclitaxel, even in paclitaxel-

resistant models.[7] Consider

evaluating the combination in

different models or exploring

alternative combination

strategies.

Quantitative Summary of Toxicities
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The following table summarizes the key toxicities observed in the Phase I clinical trial of Mps-
BAY1 (BAY 1217389) in combination with paclitaxel.

Toxicity Type Frequency Notes

Hematologic Toxicities Dose-Limiting 55.6%

The main category of

DLTs observed.[7][8]

[9][10]

Grade ≥3 Neutropenia Dose-Limiting

Definitive attribution to

higher Mps-BAY1

exposure.[7][8][9]

A key DLT within the

hematologic category.

Nausea Common 45.3% [8][9]

Fatigue Common 41.3% [8][9]

Diarrhea Common 40.0% [8][9]

Experimental Protocols
Phase I Clinical Trial Protocol for Mps-BAY1 (BAY 1217389) with Paclitaxel

Study Design: A Phase I, open-label, randomized, dose-escalation study.[7][8]

Patient Population: Patients with solid tumors.[8]

Treatment Arms:

Experimental Arm: Oral Mps-BAY1 (BAY 1217389) administered twice daily on a 2-days-

on/5-days-off schedule in a 28-day cycle, in combination with intravenous paclitaxel (90

mg/m²) administered weekly on days 1, 8, and 15.[7][8]

Standard Arm (Cycle 1): Paclitaxel monotherapy. Patients in this arm crossed over to the

combination arm from cycle 2 onwards.[7]

Dose Escalation: Guided by a randomized continual reassessment method (rCRM)

modeling.[7][8]
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Primary Objectives:

Assess the safety of the combination.

Establish the Maximum Tolerated Dose (MTD) of Mps-BAY1.

Evaluate the pharmacokinetic profiles of both compounds.[7][8]

Starting Dose: The starting dose of Mps-BAY1 was determined based on non-severely toxic

doses in preclinical animal studies.[7]

Visualizations
Mps-BAY1 (BAY 1217389) Mechanism of Action in the
Spindle Assembly Checkpoint
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Caption: Mps-BAY1 inhibits MPS1, disrupting the Spindle Assembly Checkpoint and leading to

premature anaphase.

Experimental Workflow for Toxicity Assessment in
Phase I Trial
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Treatment Arms (Cycle 1)
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Caption: Workflow of the Phase I trial for Mps-BAY1, from patient enrollment to MTD

determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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